Zinc, isotope of mass 68

• IUPAC Name: zinc-68
• InChI: InChI=1S/Zn/i1+3
• InChI Key: HCHKCACWOHOZIP-AKLPVKDBSA-N
• Canonical SMILES: [Zn]
• Isomeric SMILES: [68Zn]
• Molecular Formula: Zn
• DSSTOX Substance ID: DTXSID60932090
• Molecular Weight: 67.924844 g/mol
• CAS RN: 14378-35-9

Description

Zinc-68 is a stable isotope of Zinc. It has a mass number of 68, which is the number of nucleons (protons and neutrons) in the nucleus. The atomic number of Zinc is 30, which means it has 30 protons. Therefore, Zinc-68 has 38 neutrons. The isotopic mass of Zinc-68 is 67.924845(6) u.

Synthesis Analysis

Zinc-68 is both naturally occurring and produced by fission. It is one of the five stable isotopes of Zinc, and it makes up about 18.45% of all Zinc found naturally.

Molecular Structure Analysis

The nuclear binding energy of Zinc-68 is 595.38559836 MeV per nucleus. The charge radius is 3.9658(14) femtometer (fm). The spin and parity (nuclear angular momentum) of Zinc-68 is 0+.

Physical And Chemical Properties Analysis

Zinc-68 shares the same chemical properties as other isotopes of Zinc. It has a mass number of 68 and an atomic number of 30. The isotopic mass is 67.924845(6) u, and the nuclide mass is 67.9083881 u. The mass excess is -70.00643 MeV, and the mass defect is 0.63917276799999 u per nucleus.

Future Directions

The use of Zinc isotopes, including Zinc-68, in environmental and life sciences is a relatively new field with significant potential. Future research could focus on improving the efficiency, accuracy, and stability of Zinc isotope analysis methods, reducing costs, and exploring new applications.

Synthesis routes and methods I

Procedure details

Hydroxylapatite in an amount of 1.0 kg is added to 10 liters of water together with 32 g of silver nitrate and 69 g of zinc nitrate, and then the whole was stirred to make a reaction. The solids are separated off to form a cake, then the cake is rinsed thoroughly with distilled water and dried. The washed cake is heated or fired at 1200° C. and powdered to provide the antibacterial hydroxylapatite carrying about 2% by weight of silver in a metallic state and 1.5% by weight of zinc in a metallic state.

Synthesis routes and methods II

Procedure details

The zinc chelate of ethylenediamine disuccinic acid is prepared by dissolving 0.0055 moles (1.64 g) of ethylenediamine disuccinic acid in 6.0 grams of deionized water and 3.2 grams of 25 percent NaOH (sodium hydroxide). A sample, 0.005 moles (0.68 g), of zinc chloride is added with stirring. The final pH is adjusted with 25 percent aqueous NaOH solution to a pH of 7.6 and deionized water is added to obtain a final solution containing 2.8 percent chelated zinc.

Synthesis routes and methods III

Procedure details

The reaction product of 0.81 g. of zinc oxide, 9.91 g. of dimethyl-n-octadecyl [3(trimethoxysilyl)propyl] ammonium chloride, 10.0 g. of 28% aqueous ammonia in 100 g. of 2-n-butoxyethanol, after overnight agitation, was diluted with 15.0 g. of additional 2-n-butoxyethanol and gave a clear, homogeneous solution of a zinc ammine siliconate with an Si/Zn ratio of 2.0/1.0. Upon air drying, the solution gave a non-tacky coating which was firm, soft, water-repellent and water-insoluble, but swollen by toluene.

Synthesis routes and methods IV

Procedure details

A zinc salt of methotrexate was prepared as follows. Methotrexate (3.0 g, 0.0066 moles) was dissolved in 600 ml methanol at room temperature with rapid stirring. A solution of zinc acetate (0.6 g, 0.0033 moles) in 2 ml methanol was added dropwise to the methotrexate solution. Immediate precipitation (flocculent) was observed. The mixture was stirred for one hour at room temperature. The mixture was then concentrated in a rotating evaporator (roto-vap) at 40° C. The residue obtained (3.2 g) was dried under high vacuum. (C20H22N8O5)2Zn, MW 974.29; percent zinc: 6.46 (found), 6.71 (theoretical).